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Compound of Interest

Compound Name: 9-Aminononanoic acid

Cat. No.: B073249 Get Quote

For Immediate Reference: Treat 9-Aminononanoic acid as a chemical waste product. Do not

dispose of it down the drain or in regular trash. Adherence to your institution's specific chemical

hygiene plan is mandatory.

This guide provides essential safety and logistical information for the proper disposal of 9-
Aminononanoic acid, tailored for researchers, scientists, and drug development

professionals. The following procedures are based on general laboratory safety protocols and

specific hazard information for 9-Aminononanoic acid.

Hazard and Safety Information
Proper handling and disposal of 9-Aminononanoic acid are dictated by its inherent chemical

properties and associated hazards. The following table summarizes key safety data.
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Hazard
Classification

GHS Code
Precautionary
Statement

Description

Skin Irritation H315

P264, P280,

P302+P352,

P332+P317,

P362+P364

Causes skin irritation.

Wash hands

thoroughly after

handling. Wear

protective gloves and

clothing. If on skin,

wash with plenty of

water. If irritation

occurs, seek medical

attention. Take off

contaminated clothing

and wash before

reuse.[1]

Serious Eye Irritation H319

P280,

P305+P351+P338,

P337+P317

Causes serious eye

irritation. Wear eye

protection. If in eyes,

rinse cautiously with

water for several

minutes. Remove

contact lenses, if

present and easy to

do. Continue rinsing. If

eye irritation persists,

seek medical

attention.[1]

Aquatic Toxicity

(Potential)

H412 P273, P501 While not explicitly

classified for 9-

Aminononanoic acid

in all found SDSs,

related compounds

like nonanoic acid are

harmful to aquatic life

with long-lasting

effects.[2] Therefore, it
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is prudent to avoid

release to the

environment and

dispose of

contents/container to

an approved waste

disposal plant.

Experimental Protocols: Spill Management
In the event of a spill, immediate and appropriate action is crucial to mitigate risks.

Small Spill (Solid):

Restrict Access: Keep unnecessary personnel away from the spill area.

Ventilation: Ensure the area is well-ventilated.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat. For larger spills or in poorly ventilated areas, respiratory protection

may be necessary.[3]

Containment: Carefully sweep up the solid material. Avoid generating dust.[3]

Collection: Place the spilled material into a suitable, clearly labeled, and closed container for

chemical waste disposal.

Decontamination: Clean the spill area with a suitable solvent or detergent and water. Collect

the cleaning materials and any contaminated absorbent pads for disposal as hazardous

waste.

Reporting: Report the spill to your laboratory supervisor or Environmental Health & Safety

(EHS) department.

Large Spill: For large spills, evacuate the area and contact your institution's EHS department or

emergency response team immediately.
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Disposal Workflow
The proper disposal of 9-Aminononanoic acid follows a structured workflow to ensure safety

and regulatory compliance. The diagram below illustrates the decision-making process and

procedural steps for its disposal.
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Figure 1. Disposal Workflow for 9-Aminononanoic Acid
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Caption: Disposal workflow for 9-Aminononanoic acid.
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Step-by-Step Disposal Procedure
Personal Protective Equipment (PPE): Before handling 9-Aminononanoic acid waste,

equip yourself with the necessary PPE, including chemical-resistant gloves, safety goggles,

and a lab coat.

Waste Container Selection:

Choose a container that is in good condition, leak-proof, and chemically compatible with 9-
Aminononanoic acid. High-density polyethylene (HDPE) containers are generally

suitable.

The container must have a secure screw-top cap or other means of being tightly closed.

Labeling:

Affix a "Hazardous Waste" label to the container before adding any waste.

Clearly write the full chemical name, "9-Aminononanoic Acid," on the label. Do not use

abbreviations or chemical formulas.

Indicate the accumulation start date (the date the first amount of waste is added to the

container).

Waste Collection:

Carefully transfer the waste 9-Aminononanoic acid (solid or in solution) into the labeled

hazardous waste container.

Avoid mixing 9-Aminononanoic acid with other incompatible waste streams. It should be

segregated from strong oxidizing agents.

Keep the waste container securely closed at all times, except when you are actively

adding waste.

Storage:
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Store the waste container in a designated Satellite Accumulation Area (SAA) within the

laboratory, near the point of generation.

Ensure the storage area is well-ventilated and away from heat or ignition sources.

Utilize secondary containment, such as a tray, to capture any potential leaks.

Disposal Request:

Monitor the amount of waste in the container. Do not fill it beyond 90% capacity to allow

for expansion.

Once the container is full or is approaching the institutional time limit for storage in an

SAA, arrange for a waste pickup through your institution's Environmental Health & Safety

(EHS) department or designated hazardous waste contractor.

Empty Container Disposal:

If a container held pure 9-Aminononanoic acid, it must be triple-rinsed with a suitable

solvent.

The first rinsate must be collected and disposed of as hazardous waste.

Subsequent rinsates may also need to be collected, depending on local regulations.

After thorough rinsing and drying, deface or remove the original labels before disposing of

the empty container in the appropriate solid waste stream (e.g., glass or plastic recycling).

Disclaimer: This information is intended as a guide and should be supplemented by the specific

policies and procedures of your institution. Always consult your Safety Data Sheet (SDS) and

your institution's Chemical Hygiene Plan and Environmental Health & Safety (EHS) department

for detailed and compliant disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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